![molecular formula C24H30N6O3 B2440581 1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 903858-00-4](/img/structure/B2440581.png)
1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H30N6O3 and its molecular weight is 450.543. The purity is usually 95%.
BenchChem offers high-quality 1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,7-dimethyl-8-(3-morpholinopropyl)-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research suggests that this compound exhibits promising anticancer activity. It may interfere with cancer cell growth, induce apoptosis (programmed cell death), and inhibit tumor progression. Further studies are needed to elucidate its mechanisms and potential as a therapeutic agent against specific cancer types .
- The compound’s immunomodulatory effects have attracted attention. It could modulate immune responses, potentially enhancing immune surveillance against infections or autoimmune diseases. Investigating its impact on immune cells and cytokine production is crucial .
- Preclinical studies indicate anti-inflammatory properties. By targeting inflammatory pathways, it might mitigate chronic inflammation associated with diseases like rheumatoid arthritis or inflammatory bowel disease. Researchers are exploring its efficacy and safety .
- Neuroprotective effects have been observed in animal models. The compound may shield neurons from oxidative stress, inflammation, or excitotoxicity. Researchers investigate its potential for neurodegenerative disorders like Alzheimer’s or Parkinson’s disease .
- Preliminary data suggest antiviral activity against certain viruses. It could inhibit viral replication or entry. Ongoing studies explore its effectiveness against specific viruses, including herpesviruses or influenza .
- Some studies hint at cardiovascular benefits. It might regulate blood pressure, prevent endothelial dysfunction, or reduce oxidative damage. Clinical trials are necessary to validate its cardioprotective effects .
Anticancer Properties
Immunomodulation
Anti-Inflammatory Activity
Neuroprotection
Antiviral Potential
Cardiovascular Applications
properties
IUPAC Name |
4,7-dimethyl-6-(3-morpholin-4-ylpropyl)-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N6O3/c1-18-17-30-20-21(25-23(30)28(18)11-6-10-27-13-15-33-16-14-27)26(2)24(32)29(22(20)31)12-9-19-7-4-3-5-8-19/h3-5,7-8,17H,6,9-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUOLLMDEWLQUTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1CCCN4CCOCC4)N(C(=O)N(C3=O)CCC5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16616217 |
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